REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([CH:8]=[C:9]([c:10]2[cH:11][cH:12][c:13]([CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH3:21])[cH:14][cH:15]2)[Cl:22])[cH:6][cH:7]1.[CH2:25]1[O:26][CH2:27][CH2:28][O:29][CH2:30]1.[CH3:31][OH:32].[K+:24].[OH-:23].[OH2:33]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([C:8]#[C:9][c:10]2[cH:11][cH:12][c:13]([CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH3:21])[cH:14][cH:15]2)[cH:6][cH:7]1
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Name
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CCCCCCc1ccc(C(Cl)=Cc2ccc(Br)cc2)cc1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCCc1ccc(C(Cl)=Cc2ccc(Br)cc2)cc1
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
Smiles
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C1COCCO1
|
Name
|
|
Quantity
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Extracted from reaction SMILES
|
Type
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reactant
|
Smiles
|
CO
|
Name
|
|
Quantity
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Extracted from reaction SMILES
|
Type
|
reactant
|
Smiles
|
[K+]
|
Name
|
|
Quantity
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Extracted from reaction SMILES
|
Type
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reactant
|
Smiles
|
[OH-]
|
Name
|
|
Quantity
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Extracted from reaction SMILES
|
Type
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reactant
|
Smiles
|
O
|
Name
|
|
Type
|
product
|
Smiles
|
CCCCCCc1ccc(C#Cc2ccc(Br)cc2)cc1
|
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |